Cas no 1245643-26-8 (1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid)

1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 3-methoxyphenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both the triazole ring and carboxylic acid group enhances its reactivity, enabling participation in condensation, amidation, and other coupling reactions. The methoxy substituent further influences electronic properties, potentially improving solubility and binding affinity in target molecules. Its well-defined chemical properties make it valuable for developing biologically active compounds, including potential enzyme inhibitors or antimicrobial agents. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.

1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid structure

1245643-26-8 structure

Product Name:1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid

CAS No:1245643-26-8

MF:C₁₀H₉N₃O₃

MW:219.196761846542

CID:1035177

PubChem ID:71301944

Update Time:2025-05-28

1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid
- 1-(3-methoxyphenyl)-1,2,4-triazole-3-carboxylic acid
- 1-(3-methoxyphenyl)-1H-[1,2,4]TRIAZOLE-3-carboxylic acid
- AK130025
- KB-08787
- KB-213910
- A850518
- 1245643-26-8
- 1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylicacid
- DB-225657
- AKOS016014118
- SCHEMBL21816160
- DTXSID60744473
- MDL： MFCD13190747
- Inchi： 1S/C10H9N3O3/c1-16-8-4-2-3-7(5-8)13-6-11-9(12-13)10(14)15/h2-6H,1H3,(H,14,15)
- InChI Key： GTSWEBBMCYNBCL-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)N1C=NC(C(=O)O)=N1

Computed Properties

Exact Mass: 219.06439116g/mol
Monoisotopic Mass: 219.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 77.2Å²

1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>

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Chemenu	CM276494-1g	1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid	1245643-26-8	95%	1g	$712	2023-03-05
Alichem	A019113057-1g	1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid	1245643-26-8	95%	1g	665.68 USD	2021-05-31
Ambeed	A925015-1g	1-(3-Methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid	1245643-26-8	95+%	1g	$647.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763452-1g	1-(3-Methoxyphenyl)-1h-1,2,4-triazole-3-carboxylic acid	1245643-26-8	98%	1g	￥5887.00	2024-08-09